Cas no 142920-61-4 (N-(5-methylfuran-2-yl)methylcyclopentanamine)

N-(5-Methylfuran-2-yl)methylcyclopentanamine is a specialized organic compound featuring a cyclopentylamine core substituted with a 5-methylfuran-2-ylmethyl group. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The furan ring contributes electron-rich aromatic character, while the cyclopentylamine moiety offers conformational flexibility, making it a versatile intermediate in synthetic chemistry. Its well-defined molecular architecture allows for precise modifications, facilitating the development of novel bioactive molecules. The compound's stability and compatibility with common organic solvents enhance its utility in multi-step synthesis. Researchers value it for its potential as a building block in the design of pharmacophores or functional materials.

N-(5-methylfuran-2-yl)methylcyclopentanamine structure

142920-61-4 structure

Product Name:N-(5-methylfuran-2-yl)methylcyclopentanamine

CAS No:142920-61-4

MF:C₁₁H₁₇NO

MW:179.258783102036

CID:1071273

PubChem ID:850919

Update Time:2025-06-08

N-(5-methylfuran-2-yl)methylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

- Cyclopentyl-furan-2-ylmethyl-amine
- N-(5-methylfuran-2-yl)methylcyclopentanamine
- AKOS000226574
- MFCD00972782
- N-((5-Methylfuran-2-yl)methyl)cyclopentanamine
- SCHEMBL23200029
- Cyclopentyl-(5-methyl-furan-2-ylmethyl)-amine
- DTXSID001272927
- SB61373
- STK154487
- CS-0236116
- EN300-169224
- G64860
- N-Cyclopentyl-5-methyl-2-furanmethanamine
- N-[(5-methylfuran-2-yl)methyl]cyclopentanamine
- 142920-61-4
- N-cyclopentyl-N-[(5-methyl-2-furyl)methyl]amine
- AP-505/42535521
- MDL： MFCD00972782
- Inchi： 1S/C11H17NO/c1-9-6-7-11(13-9)8-12-10-4-2-3-5-10/h6-7,10,12H,2-5,8H2,1H3
- InChI Key： XGCFNYDOXGOOMJ-UHFFFAOYSA-N
- SMILES： O1C(C)=CC=C1CNC1CCCC1

Computed Properties

Exact Mass: 179.131014166g/mol
Monoisotopic Mass: 179.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 25.2Å²

N-(5-methylfuran-2-yl)methylcyclopentanamine Security Information

Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

N-(5-methylfuran-2-yl)methylcyclopentanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010907-500mg	Cyclopentyl-(5-methyl-furan-2-ylmethyl)-amine	142920-61-4		500mg	3251.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010907-500mg	Cyclopentyl-(5-methyl-furan-2-ylmethyl)-amine	142920-61-4		500mg	3251CNY	2021-05-07
Chemenu	CM380453-1g	N-[(5-methylfuran-2-yl)methyl]cyclopentanamine	142920-61-4	95%+	1g	$323	2023-03-07
Enamine	EN300-169224-0.05g	N-[(5-methylfuran-2-yl)methyl]cyclopentanamine	142920-61-4	95%	0.05g	$89.0	2023-09-20
Enamine	EN300-169224-0.1g	N-[(5-methylfuran-2-yl)methyl]cyclopentanamine	142920-61-4	95%	0.1g	$133.0	2023-09-20
Enamine	EN300-169224-0.25g	N-[(5-methylfuran-2-yl)methyl]cyclopentanamine	142920-61-4	95%	0.25g	$190.0	2023-09-20
Enamine	EN300-169224-0.5g	N-[(5-methylfuran-2-yl)methyl]cyclopentanamine	142920-61-4	95%	0.5g	$299.0	2023-09-20
Enamine	EN300-169224-1.0g	N-[(5-methylfuran-2-yl)methyl]cyclopentanamine	142920-61-4	95%	1g	$384.0	2023-05-26
Enamine	EN300-169224-2.5g	N-[(5-methylfuran-2-yl)methyl]cyclopentanamine	142920-61-4	95%	2.5g	$808.0	2023-09-20
Enamine	EN300-169224-5.0g	N-[(5-methylfuran-2-yl)methyl]cyclopentanamine	142920-61-4	95%	5g	$1596.0	2023-05-26